Cas no 2757955-83-0 (Tert-butyl 4-({[(tert-butoxy)carbonyl](methyl)amino}methyl)-4-hydroxypiperidine-1-carboxylate)

• Product Name: Tert-butyl 4-({[(tert-butoxy)carbonyl](methyl)amino}methyl)-4-hydroxypiperidine-1-carboxylate
• CAS No: 2757955-83-0
• MF: C₁₇H₃₂N₂O₅
• MW: 344.446385383606
• CID: 6185043
• PubChem ID: 165756015
• Update Time: 2025-06-10

Tert-butyl 4-({[(tert-butoxy)carbonyl](methyl)amino}methyl)-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-({[(tert-butoxy)carbonyl](methyl)amino}methyl)-4-hydroxypiperidine-1-carboxylate
• 2757955-83-0
• EN300-37100354
• Tert-butyl 4-({[(tert-butoxy)carbonyl](methyl)amino}methyl)-4-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C17H32N2O5/c1-15(2,3)23-13(20)18(7)12-17(22)8-10-19(11-9-17)14(21)24-16(4,5)6/h22H,8-12H2,1-7H3
• InChI Key： YPWNFESRSPNHLO-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)C)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 344.23112213g/mol
• Monoisotopic Mass: 344.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.3Ų

Additional information on Tert-butyl 4-({[(tert-butoxy)carbonyl](methyl)amino}methyl)-4-hydroxypiperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 4-({[(tert-butoxy)carbonyl](methyl)amino}methyl)-4-hydroxypiperidine-1-carboxylate (CAS No. 2757955-83-0)

Tert-butyl 4-({[(tert-butoxy)carbonyl](methyl)amino}methyl)-4-hydroxypiperidine-1-carboxylate (CAS No. 2757955-83-0) is a highly specialized piperidine derivative widely utilized in pharmaceutical research and organic synthesis. This compound features a unique tert-butyl protection group, which enhances its stability and reactivity in complex chemical reactions. Researchers and chemists frequently employ this molecule as a key intermediate in the development of novel drug candidates, particularly in the fields of central nervous system (CNS) therapeutics and enzyme inhibitors.

The structural complexity of Tert-butyl 4-({[(tert-butoxy)carbonyl](methyl)amino}methyl)-4-hydroxypiperidine-1-carboxylate makes it a subject of interest in modern medicinal chemistry. Its hydroxypiperidine core is often explored for its potential to modulate biological targets, such as G-protein-coupled receptors (GPCRs) and kinases. Given the rising demand for precision medicine and targeted therapies, this compound has garnered attention for its versatility in structure-activity relationship (SAR) studies.

In the context of green chemistry and sustainable synthesis, Tert-butyl 4-({[(tert-butoxy)carbonyl](methyl)amino}methyl)-4-hydroxypiperidine-1-carboxylate is often discussed for its role in atom-efficient reactions. With increasing regulatory focus on environmentally friendly processes, researchers are optimizing its synthesis to minimize waste and reduce the use of hazardous reagents. This aligns with the broader industry trend toward green synthetic methodologies and catalytic transformations.

Another area of growing interest is the application of Tert-butyl 4-({[(tert-butoxy)carbonyl](methyl)amino}methyl)-4-hydroxypiperidine-1-carboxylate in proteolysis-targeting chimeras (PROTACs). As PROTAC technology gains traction in drug discovery, this compound’s ability to serve as a linker or scaffold has been investigated. Its tert-butoxycarbonyl (Boc) groups provide orthogonal protection, enabling selective deprotection strategies critical for multistep syntheses.

From a commercial perspective, the demand for Tert-butyl 4-({[(tert-butoxy)carbonyl](methyl)amino}methyl)-4-hydroxypiperidine-1-carboxylate is driven by its utility in high-throughput screening (HTS) and combinatorial chemistry. Pharmaceutical companies and contract research organizations (CROs) frequently source this compound to accelerate their lead optimization programs. Its compatibility with automated synthesis platforms further enhances its appeal in industrial settings.

In summary, Tert-butyl 4-({[(tert-butoxy)carbonyl](methyl)amino}methyl)-4-hydroxypiperidine-1-carboxylate (CAS No. 2757955-83-0) represents a critical building block in contemporary drug discovery and chemical biology. Its multifaceted applications, from GPCR modulation to PROTAC development, underscore its importance in advancing innovative therapeutics. As research continues to evolve, this compound is poised to remain a cornerstone in the toolkit of synthetic and medicinal chemists worldwide.